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Compound of Interest

Compound Name: Aderbasib

Cat. No.: B1684442

These guidelines are intended for researchers, scientists, and drug development professionals
on the proper handling and dissolution of Aderbasib (INCB007839) for experimental use.

1. Introduction to Aderbasib

Aderbasib, also known as INCB007839, is a potent, orally active, and specific inhibitor of
ADAM10 and ADAM17.[1] These enzymes, also known as sheddases, are metalloproteinases
that cleave and release the extracellular domains of various cell surface proteins.[2][3] By
inhibiting ADAM10 and ADAM17, Aderbasib can suppress tumor cell proliferation.[2][4] The
mechanism involves blocking the shedding of key molecules like ligands for the epidermal
growth factor receptor (EGFR) family and HER2, as well as substrates like Tumor Necrosis
Factor (TNF).[2][5] This inhibition can lead to a more complete blockade of critical signaling
pathways involved in cancer growth and survival, such as the EGFR and Notch pathways.[2][3]
Aderbasib has been investigated for its antineoplastic activity in various cancers, including
breast cancer, gliomas, and non-Hodgkin lymphoma.[1][6]

2. Aderbasib Signaling Pathway Inhibition

Aderbasib acts by binding to the active site of the metalloproteinase domain of ADAM10 and
ADAML17.[6] This prevents the cleavage and subsequent activation of downstream signaling
pathways critical for tumor progression.
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Figure 1. Mechanism of Aderbasib Action.

3. Solubility and Formulation Data

Aderbasib is soluble in DMSO but not in water.[7] For experimental use, it is typically prepared
as a stock solution in DMSO and then further diluted for in vitro assays or formulated into a
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more complex vehicle for in vivo studies.

. Concentration/Rati L
Parameter Solvent/Vehicle Application
o

) e.g., 10 mM or 25 ) )
Stock Solution DMSO In Vitro/In Vivo
mg/mL

10% DMSO, 40%
Formulation 1 PEG300, 5% Tween- > 2.5 mg/mL In Vivo
80, 45% Saline

2% DMSO, 48%
Formulation 2 PEG300, 2% Tween Not specified In Vivo
80, 48% Water

_ 10% DMSO, 90% .
Formulation 3 ) > 2.5 mg/mL In Vivo
Corn oll

10% DMSO, 90% of
Formulation 4 (20% SBE-B-CD in > 2.5 mg/mL In Vivo

Saline)

Data compiled from multiple sources.[1]

4. Experimental Protocols

4.1. Protocol for Dissolving Aderbasib for In Vitro Use

This protocol details the preparation of an Aderbasib stock solution and its subsequent dilution
for use in cell culture experiments.

Materials:

e Aderbasib powder

o Dimethyl sulfoxide (DMSO), sterile

« Sterile microcentrifuge tubes or vials
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e Appropriate cell culture medium
Procedure:
o Prepare Stock Solution:
o Weigh the required amount of Aderbasib powder in a sterile container.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

o Vortex or sonicate briefly if needed to ensure the powder is completely dissolved.
e Aliquot and Store:
o Dispense the stock solution into single-use aliquots in sterile tubes.[1]

o Store aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6
months) storage.[1] Avoid repeated freeze-thaw cycles.[1]

o Prepare Working Solution:
o On the day of the experiment, thaw a single aliquot of the Aderbasib stock solution.

o Dilute the stock solution to the final desired concentration using pre-warmed cell culture
medium.[8] It is critical to add the stock solution to the medium and mix immediately to
prevent precipitation.

o The final concentration of DMSO in the culture medium should be kept low (typically
<0.1%) to avoid solvent toxicity to the cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684442#how-to-dissolve-aderbasib-for-research-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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